Methyl 2-hydroxy-2-(thiophen-3-yl)acetate

• Molecular Formula: C7H8O3S
• Molecular Weight: 172.20 g/mol
• IUPAC Name: methyl 2-hydroxy-2-thiophen-3-ylacetate
• InChI: InChI=1S/C7H8O3S/c1-10-7(9)6(8)5-2-3-11-4-5/h2-4,6,8H,1H3
• InChI Key: NZCDRFOXNLBJNR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CSC=C1)O

Description

Methyl 2-hydroxy-2-(thiophen-3-yl)acetate is a useful research compound. Its molecular formula is C7H8O3S and its molecular weight is 172.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (RS) 2-hydroxy-2-(thien-3-yl)acetic acid (prepared as described in Akiv. Kemi., 58, 519, 1957) (6.32 g), methyl iodide (17 g) and potassium carbonate (6 g) in acetone was refluxed for 2 hours, evaporated under reduced pressure and the residue partitioned between ethyl acetate and water. The organic extracts, after drying over magnesium sulphate, were evaported to leave the title compound as a yellow oil (4.49 g, 67%).